9-fluoro-1H,2H,3H,4H,5H,10H-azepino[3,4-b]indole hydrochloride

• IUPAC Name: 9-fluoro-1,2,3,4,5,10-hexahydroazepino[3,4-b]indole;hydrochloride
• InChI: InChI=1S/C12H13FN2.ClH/c13-10-5-1-3-9-8-4-2-6-14-7-11(8)15-12(9)10;/h1,3,5,14-15H,2,4,6-7H2;1H
• InChI Key: KVOGITPXKIHLBY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CNC1)NC3=C2C=CC=C3F.Cl
• Molecular Formula: C12H14ClFN2
• Molecular Weight: 240.70 g/mol
• CAS RN: 1803562-84-6

Description

“9-fluoro-1H,2H,3H,4H,5H,10H-azepino[3,4-b]indole hydrochloride” is a chemical compound with the molecular formula C12H14ClFN2. It’s used for research purposes.

Molecular Structure Analysis

The molecular weight of “9-fluoro-1H,2H,3H,4H,5H,10H-azepino[3,4-b]indole hydrochloride” is 240.70. Detailed structural analysis such as NMR, HPLC, LC-MS, UPLC might be available in the documentation of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 240.70. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

HIV-1 Attachment Inhibition

A derivative of indole, 9-fluoro-1H,2H,3H,4H,5H,10H-azepino[3,4-b]indole hydrochloride, has been shown to interfere with the interaction of the HIV surface protein gp120 with the host cell receptor CD4. This derivative demonstrated enhanced potency and bioavailability in several animal models, highlighting its potential as an HIV-1 attachment inhibitor (Wang et al., 2003).

Antitumor Agent and DNA Binding

9-fluoro-6H-indolo[2,3-b]quinoxaline derivatives, related to the 9-fluoro azepinoindole, have been synthesized and evaluated as antitumor agents. These compounds feature enhanced DNA binding properties, indicating their potential use as intercalators in cancer therapy. This underscores the role of fluorine incorporation and positive charges in antitumor activity and DNA binding affinity (Gu et al., 2017).

Antihyperlipidemic Potential

A novel series of 5-fluoro-N-(9,10-dihydro-9,10-dioxoanthracen-8-yl)-1H-indole-2-carboxamides, structurally related to 9-fluoro azepinoindole, showed significant antihyperlipidemic effects in animal models. These compounds significantly reduced plasma triglycerides and cholesterol levels, suggesting their potential in treating hyperlipidemia and related cardiovascular disorders (Shattat et al., 2013).

Synthesis of Benzo-fluorinated Dibenz[b,f]azepines

Efficient synthesis methods for benzo-fluorinated dibenz[b,f]azepines, related to the azepinoindole framework, have been developed. These are precursors for fluoro analogues of important anticonvulsant drugs, demonstrating the compound's relevance in synthesizing pharmacologically active molecules (Elliott et al., 2011).

Farnesoid X Receptor Agonist

Azepino[4,5-b]indoles, closely related to the 9-fluoro azepinoindole, have been identified as potent agonists of the farnesoid X receptor (FXR). These compounds have been shown to lower cholesterol and triglycerides in animal models, suggesting their potential in treating metabolic disorders (Flatt et al., 2009).